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Introduction

Prosulfocarb, a thiocarbamate herbicide, is metabolized in plants and soil to various
transformation products, with prosulfocarb sulfoxide being a key metabolite. Understanding
the toxicological profile of this sulfoxide is crucial for a comprehensive assessment of the
environmental and human health risks associated with the use of prosulfocarb. This technical
guide provides a detailed overview of the available toxicological data, experimental
methodologies, and metabolic pathways related to prosulfocarb sulfoxide. It is important to
note that while data on the parent compound, prosulfocarb, is more extensive, this document
focuses specifically on the sulfoxide metabolite, highlighting areas where data is available and
where significant data gaps exist.

Physicochemical Properties

A summary of the available physicochemical properties of prosulfocarb sulfoxide is
presented in Table 1.

Table 1: Physicochemical Properties of Prosulfocarb Sulfoxide
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Property Value Reference
S-Benzyl N,N-

Chemical Name dipropylcarbamothioate S-
oxide

CAS Number 51954-81-5

Molecular Formula C14H21NO2S

Molecular Weight 267.39 g/mol

Appearance Colorless liquid [1]

N Soluble in chloroform or
Solubility . [1]
acetonitrile

Metabolic Pathway

Prosulfocarb is metabolized to prosulfocarb sulfoxide through an oxidation reaction. This is a
primary transformation step in the degradation of the parent compound in biological systems
and the environment.

Prosulfocarb Oxidation > Prosulfocarb Sulfoxide
(C14H21NOS) (C14H21NO2S)

Click to download full resolution via product page

Metabolic conversion of prosulfocarb to its sulfoxide.

Toxicological Data

The available toxicological data for prosulfocarb sulfoxide is limited. Much of the regulatory
assessment relies on the toxicological profile of the parent compound, prosulfocarb. The known
quantitative data for the sulfoxide metabolite are summarized in the following tables.

Acute Toxicity

There is a significant lack of data regarding the acute mammalian toxicity of prosulfocarb
sulfoxide.
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Table 2: Acute Ecotoxicity of Prosulfocarb Sulfoxide

Test Organism  Endpoint Value (mgl/L) Classification Reference
Rainbow Trout

(Oncorhynchus 96-hour LCso 11.0 Slightly toxic [2]

myKkiss)

Daphnia magna 48-hour ECso 41 Moderately toxic 2]

Repeated Dose Toxicity

No studies on the subchronic or chronic toxicity of prosulfocarb sulfoxide in mammals were
identified in the public domain.

Genotoxicity

No specific genotoxicity studies (e.g., Ames test, chromosome aberration assay, in vivo
micronucleus test) for prosulfocarb sulfoxide were found. Regulatory assessments often rely
on the genotoxicity data of the parent compound, prosulfocarb, which has generally been found
to be non-genotoxic.

Carcinogenicity

No carcinogenicity studies have been conducted on prosulfocarb sulfoxide. Prosulfocarb, the
parent compound, is not considered to be carcinogenic.

Reproductive and Developmental Toxicity

There is no available data on the reproductive or developmental toxicity of prosulfocarb
sulfoxide. Studies on the parent compound, prosulfocarb, have not indicated significant
reproductive or developmental effects.

Neurotoxicity

Specific neurotoxicity studies on prosulfocarb sulfoxide are not available. Prosulfocarb did
not show potential for acute delayed neurotoxicity in hens, although reduced motor activity was
observed in rats at high doses.[2]
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Dermal and Eye Irritation/Sensitization

No specific studies on the dermal or eye irritation potential, or the skin sensitization properties
of prosulfocarb sulfoxide were found.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of prosulfocarb sulfoxide
are not publicly available. However, such studies would typically follow internationally
recognized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD). The following sections describe the general
methodologies for key toxicological endpoints.

Acute Oral Toxicity (OECD 423)

The acute oral toxicity would be assessed using a method like the Acute Toxic Class Method
(OECD 423).

Dosing and Observation Data Analysis
Administer test substance > Observe for mortality and > Determine LDso value and
to fasted animals (e.g., rats) clinical signs for 14 days acute toxic class

Click to download full resolution via product page

General workflow for an acute oral toxicity study.

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test - OECD 471)

This test assesses the potential of a substance to induce gene mutations.
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Exposure Evaluation

Incubate bacterial strains
(e.g., Salmonella typhimurium) ——— Count revertant colonies ———>
with test substance (+/- S9 mix)

Compare with negative and
positive controls

Cell Culture and Treatment Analysis

Treat cultured mammalian cells S Harvest cells at a suitable time S " 3 Microscopically score for
with test substance (+/- S9 mix) after treatment FICFETR (EEESe SItEe chromosomal aberrations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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